2-(3-Bromophenyl)propan-2-ol
Overview
Description
Synthesis Analysis
The synthesis of related brominated compounds involves strategic organic transformations. For instance, the synthesis of enantioenriched 1-[2-bromo(het)aryloxy]propan-2-amines is achieved through enzymatic strategies using transaminases and lipases, starting from 2-bromophenols . This suggests that similar enzymatic methods could potentially be applied to synthesize derivatives of "2-(3-Bromophenyl)propan-2-ol". Additionally, the synthesis of 3-Bromo-2-phenylbenzofuran via Sonogashira cross-coupling reaction and cyclization from 2-iodophenol indicates that cross-coupling reactions could be a viable route for modifying the 2-bromophenyl moiety in "this compound" .
Molecular Structure Analysis
The molecular structure of "this compound" would consist of a 3-bromophenyl group attached to a propan-2-ol moiety. The presence of the bromine atom on the aromatic ring can influence the electronic properties of the molecule and its reactivity in various chemical reactions. The structure-related studies of similar compounds, such as the tetrahydropyranyl ether of (E)-3-bromo-3-trimethylsilyl-2-propen-1-ol, demonstrate the potential for stereospecific transformations, which could be relevant for the stereochemistry of "this compound" derivatives .
Chemical Reactions Analysis
The chemical reactivity of brominated aromatic compounds is well-documented, with bromine serving as a good leaving group in nucleophilic substitution reactions. The synthesis of isochromans from 1-(2-vinylphenyl)propan-2-ols through cyclization reactions suggests that "this compound" could undergo similar cyclization or substitution reactions, potentially leading to the formation of heterocyclic compounds or other functionalized derivatives .
Physical and Chemical Properties Analysis
While the physical and chemical properties of "this compound" are not directly reported in the provided papers, the properties of structurally related compounds can offer some insights. Brominated aromatic compounds generally have higher molecular weights and densities compared to their non-brominated counterparts due to the presence of bromine. They also tend to have higher boiling points and may exhibit distinct UV-Visible and NMR spectroscopic characteristics due to the electron-withdrawing effect of the bromine atom. The solubility and reactivity of such compounds can vary significantly depending on the nature of the substituents and the overall molecular structure.
Scientific Research Applications
Synthesis and Biological Examination
2-(3-Bromophenyl)propan-2-ol is involved in the synthesis of potential intravenous anesthetics. It was used in the study of 1-phenyl- and 1-(4-bromophenyl)-3-(N-2-hydroxyethyl-N-methylamino) propan-1-one methiodides and 1-(4-bromophenyl)-3-(N-2-hydroxyethyl-N-methylamino)propan-1-ol methiodide as model anesthetics. This demonstrates its role in medical chemistry research (Stenlake, Patrick, & Sneader, 1989).
Adsorption and Decomposition on Carbon
Research has been conducted on the interaction of propan-2-ol with carbons of different chemical structures and carbon-supported metal catalysts (Pt, Ag, Cu, Ni). This study, involving in situ infrared spectroscopy, helps understand the interactions of propan-2-ol with various catalysts, which is critical in the field of catalysis and material science (Zawadzki et al., 2001).
Antimicrobial Agents
The compound has been utilized in synthesizing substituted phenyl azetidines, which show potential as antimicrobial agents. This indicates its application in developing new pharmaceutical compounds with antimicrobial properties (Doraswamy & Ramana, 2013).
Biodiesel Production
Propan-2-ol is used as an acyl acceptor in the lipase-catalyzed preparation of biodiesel from vegetable oils, demonstrating its role in sustainable energy research. This process achieved high conversions with different types of crude oils, underlining its efficiency in biofuel production (Modi et al., 2006).
π-Conjugated Polymers
The compound is involved in the synthesis of poly(3-hexylthiophene), a model conjugated polymer. This research is significant in the field of polymer chemistry, particularly for developing materials with specific electronic properties (Shih et al., 2018).
Toxicity and Cytotoxicity Assessment
It has been used in assessing the acute toxicity and cytotoxicity of fluorescent markers produced from industrial waste. This application is important in environmental science and toxicology, ensuring the safe use of industrial by-products (Pelizaro et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-(3-bromophenyl)propan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRFMJMFYMQAUDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC(=CC=C1)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80567808 | |
Record name | 2-(3-Bromophenyl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80567808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30951-66-7 | |
Record name | 2-(3-Bromophenyl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80567808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-Bromophenyl)propan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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